3-{5-[(4-chlorophenyl)thio]-2-furyl}-2-(4-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-3-[5-(4-chlorophenyl)sulfanylfuran-2-yl]-2-(4-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H11ClN2O3S/c20-15-3-8-18(9-4-15)26-19-10-7-17(25-19)11-14(12-21)13-1-5-16(6-2-13)22(23)24/h1-11H/b14-11-
• InChI Key: UGPCQLKCHNGIHL-KAMYIIQDSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=CC2=CC=C(O2)SC3=CC=C(C=C3)Cl)C#N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C(=C\C2=CC=C(O2)SC3=CC=C(C=C3)Cl)/C#N)[N+](=O)[O-]
• Molecular Formula: C19H11ClN2O3S
• Molecular Weight: 382.8 g/mol

Description

3-{5-[(4-chlorophenyl)thio]-2-furyl}-2-(4-nitrophenyl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it suitable for use in diverse areas such as medicine, agriculture, and material sciences.

Mechanism of Action

The mechanism of action of 3-{5-[(4-chlorophenyl)thio]-2-furyl}-2-(4-nitrophenyl)acrylonitrile involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has been shown to target specific cellular pathways involved in the growth and survival of cancer cells, making it a promising candidate for the development of targeted therapies.
Biochemical and Physiological Effects
Studies have shown that 3-{5-[(4-chlorophenyl)thio]-2-furyl}-2-(4-nitrophenyl)acrylonitrile exhibits a range of biochemical and physiological effects. These include the inhibition of angiogenesis, the suppression of tumor metastasis, and the induction of cell cycle arrest. Additionally, this compound has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-{5-[(4-chlorophenyl)thio]-2-furyl}-2-(4-nitrophenyl)acrylonitrile in lab experiments is its potent antitumor activity. This compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a valuable tool for studying the mechanisms of cancer growth and progression. However, one of the limitations of using this compound is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research on 3-{5-[(4-chlorophenyl)thio]-2-furyl}-2-(4-nitrophenyl)acrylonitrile. One area of focus is the development of new drug formulations that can improve the efficacy and safety of this compound for use in clinical settings. Additionally, further research is needed to better understand the mechanisms of action of this compound and its potential applications in other areas such as agriculture and material sciences.

Scientific Research Applications

3-{5-[(4-chlorophenyl)thio]-2-furyl}-2-(4-nitrophenyl)acrylonitrile has been extensively studied for its potential applications in scientific research. One of the primary areas of focus has been its use in the development of new drugs. This compound has been shown to exhibit potent antitumor activity and has been investigated as a potential treatment for various types of cancers.